Cas no 855-96-9 (Eupatorin)

Eupatorin is a naturally occurring flavone that can capture the G2-M cell cycle and induce apoptotic cell death by activating multiple caspases, release of cytochrome c \ cleavage of poly (ADP ribose) polymerase

Eupatorin structure

Product Name:Eupatorin

CAS No:855-96-9

Molecular Formula:C₁₈H₁₆O₇

Molecular Weight:344.315445899963

MDL:MFCD00016929

CID:83138

PubChem ID:329757853

Eupatorin Properties

Names and Identifiers

- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one
- Eupatorin
- Bulk Inquiry
- 3',5-DIHYDROXY-4',6,7-TRIMETHOXYFLAVONE
- EUPATORIN(RG)
- 3′,5-Dihydroxy-4′,6,7-trimethoxyflavone
- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-1-benzopyran-4-one
- 6-Methoxyluteolin 4′,7-dimethyl ether
- NSC 106402
- [ "3'", "5-Dihydroxy-4'", "6", "7-trimethoxyflavone" ]
- 3'
- Eupatorine
- 5,3'-Dihydroxy-6,7,4'-trimethoxyflavone
- 3J474AV6MY
- 6-Methoxyluteolin 4',7-dimethyl ether
- Spectrum_001037
- Kinome_3214
- SpecPlus_000923
- Spectrum4_001833
- Spectrum2_000456
- Spectrum5_000625
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-di
- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-1-benzopyran-4-one (ACI)
- Flavone, 3′,5-dihydroxy-4′,6,7-trimethoxy- (7CI, 8CI)
- 5,3′-Didemethylsinensetin
- 5,3′-Dihydroxy-6,7,4′-trimethoxyflavone
- E 4660
- 4H-1-Benzopyran-4-one,7-dimethoxy-
- BDBM50344054
- 6-methoxyluteolin-4'',7-dimethyl ether
- NCGC00180598-03
- Flavone, 3',5-dihydroxy-4',6,7-trimethoxy-
- KBioSS_001517
- Q3060386
- Tox21_500799
- KLAOKWJLUQKWIF-UHFFFAOYSA-N
- NCGC00180598-01
- HY-N2374
- CS-0022554
- NCGC00261484-01
- Eupatorin, >=97% (HPLC)
- DTXSID20234704
- KBioGR_002532
- HMS3262O20
- 855-96-9
- EUPATORIN [MI]
- KBio2_001517
- 3'',5-dihydroxy-4'',6,7-trimethoxy flavone
- MFCD00016929
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxychromen-4-one
- DivK1c_007019
- ACon1_001351
- CHEBI:136666
- NSC106402
- SCHEMBL555597
- AC-34037
- Eupatorin, analytical standard
- KBio2_004085
- LMPK12111239
- XE165300
- Eupatorin - 94%
- NSC-106402
- CCG-38698
- SPBio_000532
- AKOS015856247
- Flavone,5-dihydroxy-4',6,7-trimethoxy-
- 3',6,7-trimethoxyflavone
- FT-0614615
- 4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-
- KBio2_006653
- CHEMBL487402
- 5-hydroxy-2-(3-hydroxy-4-methoxy-phenyl)-6,7-dimethoxy-chromen-4-one
- AS-75882
- KBio1_001963
- UNII-3J474AV6MY
- 3',5-Dihydroxy 4',6,7-trimethoxyflavone
- Flavone, 3',5-dihydroxy-4',6,7-trimethoxy-(8CI)
- DA-73253
- 1ST158724
- EupatorinEupatorine; 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one; Eupatorin - 94%
- DTXCID10157195
- 4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-(9CI)
- 3',5-Dihydroxy-4',6,7-trimethoxyflavone
- +Expand
- MDL： MFCD00016929
- InChIKey： KLAOKWJLUQKWIF-UHFFFAOYSA-N
- Inchi： 1S/C18H16O7/c1-22-12-5-4-9(6-10(12)19)13-7-11(20)16-14(25-13)8-15(23-2)18(24-3)17(16)21/h4-8,19,21H,1-3H3
- SMILES： O=C1C2C(=CC(=C(C=2O)OC)OC)OC(C2C=C(O)C(OC)=CC=2)=C1
- BRN： 1355109

Computed Properties

Exact Mass: 344.089603g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 344.089603g/mol
Monoisotopic Mass: 344.089603g/mol
Topological Polar Surface Area: 94.4Å²
Heavy Atom Count: 25
Complexity: 520
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 14
Surface Charge: 0
Molecular Weight: 344.3

Experimental Properties

LogP: 2.89700
PSA: 98.36000
Merck: 14,3901
Refractive Index: 1.627
Water Partition Coefficient: Insoluble in water. Soluble in chloroform and methanol.
Boiling Point: 587℃ at 760 mmHg
Melting Point: 194-196°C
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 216.0±23.6 °C
Solubility: DMSO: >10mg/mL
Color/Form: Yellow powder
Solubility: Not determined
Density: 1.4±0.1 g/cm3

Eupatorin Security Information

Symbol: GHS06
WGK Germany：1
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Statement： H301
Warning Statement： P301+P310
Storage Condition：room temp
Risk Phrases： 25
Signal Word：Danger

Eupatorin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Eupatorin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003N90-10mg	3',5-DIHYDROXY-4',6,7-TRIMETHOXYFLAVONE	855-96-9	≥98%	10mg	$100.00	2024-04-21
A2B Chem LLC	AB69300-10mg	3',5-DIHYDROXY-4',6,7-TRIMETHOXYFLAVONE	855-96-9	≥98%	10mg	$52.00	2024-04-19
Aaron	AR003NHC-25mg	3',5-DIHYDROXY-4',6,7-TRIMETHOXYFLAVONE	855-96-9		25mg	$327.00
abcr	AB179892-25 mg	3',5-Dihydroxy-4',6,7-trimethoxyflavone, 97%; .	855-96-9	97%	25mg	€234.00	2023-06-23
Ambeed	A549169-1mg	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one	855-96-9	98%	1mg	$63.0	2024-07-24
Chemenu	CM282863-10mg	Eupatorin	855-96-9	95%+	10mg	$***	2023-05-29
ChemFaces	CFN97418-10mg	Eupatorin	855-96-9	>=98%	10mg	$198
ChemScence	CS-0022554-5mg	Eupatorin	855-96-9	99.15%	5mg	$237.0	2022-04-26
eNovation Chemicals LLC	D769379-100mg	3',5-DIHYDROXY-4',6,7-TRIMETHOXYFLAVONE	855-96-9	97%	100mg	$660	2022-09-08
MedChemExpress	HY-N2374-10mM*1mLinDMSO	Eupatorin	855-96-9	99.15%	10mM*1mLinDMSO	￥1210	2023-07-26

Eupatorin Synthesis

Synthetic Circuit 1

21764-09-0

855-96-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, 85 °C

Reference

Identification and Quantification of Both Methylation and Demethylation Biotransformation Metabolites of 5-Demethylsinensetin in Rats

Wang, Xiaoqi ; et al, Journal of Agricultural and Food Chemistry, 2022, 70(10), 3162-3171

Synthetic Circuit 2

37656-97-6

855-96-9

Reaction Conditions

1.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 100 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, 85 °C

Reference

Identification and Quantification of Both Methylation and Demethylation Biotransformation Metabolites of 5-Demethylsinensetin in Rats

Wang, Xiaoqi ; et al, Journal of Agricultural and Food Chemistry, 2022, 70(10), 3162-3171

Synthetic Circuit 3

22248-14-2

621-59-0

855-96-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Ethanol ; 85 °C
2.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 100 °C
3.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, 85 °C

Reference

Identification and Quantification of Both Methylation and Demethylation Biotransformation Metabolites of 5-Demethylsinensetin in Rats

Wang, Xiaoqi ; et al, Journal of Agricultural and Food Chemistry, 2022, 70(10), 3162-3171

Synthetic Circuit 4

642-71-7

64-19-7

855-96-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate ; 85 °C
2.1 Reagents: Potassium tert-butoxide Solvents: Ethanol ; 85 °C
3.1 Catalysts: Iodine Solvents: Dimethyl sulfoxide ; 100 °C
4.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, 85 °C

Reference

Identification and Quantification of Both Methylation and Demethylation Biotransformation Metabolites of 5-Demethylsinensetin in Rats

Wang, Xiaoqi ; et al, Journal of Agricultural and Food Chemistry, 2022, 70(10), 3162-3171

Synthetic Circuit 5

21764-05-6

855-96-9

10568-42-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dimethylformamide

Reference

Ring isomerization of flavones. III. Synthesis of eupatorin, a flavone from Eupatorium semiserratum

Farkas, Lorand; et al, Chemische Berichte, 1969, 102(1), 112-17

Synthetic Circuit 6

21764-04-5

855-96-9

10568-42-0

Reaction Conditions

1.1 Reagents: Cupric acetate , Hydrochloric acid Solvents: Diethyl ether , Methanol
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dimethylformamide

Reference

Ring isomerization of flavones. III. Synthesis of eupatorin, a flavone from Eupatorium semiserratum

Farkas, Lorand; et al, Chemische Berichte, 1969, 102(1), 112-17

Eupatorin Raw materials

Eupatorin Preparation Products

Eupatorin Suppliers

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Eupatorin Related Literature

1. Artemisinin as a therapeutic vs. its more complex Artemisia source material

Pamela J. Weathers Nat. Prod. Rep. 2023 40 1158
2. Bioactive compounds of Eriocaulon sieboldianum blocking proliferation and inducing apoptosis of HepG2 cells might be involved in Aurora kinase inhibition

Yanhua Fan,Hongyuan Lu,Hongda Ma,Fan Feng,Xiaolong Hu,Qiao Zhang,Jian Wang,Yongnan Xu,Qingchun Zhao Food Funct. 2015 6 3746
3. 1183. Constituents of Mikania cordata(burm. f.) B. L. Robinson (compositae). Isolation of mikanin, epifriedelinol, and fumaric acid; the structure of mikanin

A. K. Kiang,K. Y. Sim,J. Goh J. Chem. Soc. 1965 6371
4. A review of sustainable and intensified techniques for extraction of food and natural products

Farid Chemat,Maryline Abert Vian,Anne-Sylvie Fabiano-Tixier,Marinela Nutrizio,Anet Re?ek Jambrak,Paulo E. S. Munekata,Jose M. Lorenzo,Francisco J. Barba,Arianna Binello,Giancarlo Cravotto Green Chem. 2020 22 2325
5. Synthesis and characterization of nanoceria for electrochemical sensing applications

Yeni Wahyuni Hartati,Seda Nur Topkaya,Shabarni Gaffar,Husein H. Bahti,Arif E. Cetin RSC Adv. 2021 11 16216
6. The syntheses of mikanin, combretol, and 3,5,7-trihydroxy-2′-methoxy-flavone, and the purification of flavones by sublimation

K. Y. Sim J. Chem. Soc. C 1967 976
7. The biological potential of flavones

Alok Kumar Verma,Ram Pratap Nat. Prod. Rep. 2010 27 1571
8. Assessment of a developed HPLC-MS/MS approach for determining plasma eupatorin in rats and its application in pharmacokinetics analysis

Rui Feng,Luya Li,Xiaowei Zhang,Yuqian Zhang,Yuting Chen,Xue Feng,Lantong Zhang,Guohua Zhang RSC Adv. 2020 10 32020
9. Traditional plants from Asteraceae family as potential candidates for functional food industry

Paula Garcia-Oliveira,Marta Barral,María Carpena,Patricia Gullón,María Fraga-Corral,Paz Otero,Miguel A. Prieto,Jesús Simal-Gandara Food Funct. 2021 12 2850
10. Identification of karanjin isolated from the Indian beech tree as a potent CYP1 enzyme inhibitor with cellular efficacy via screening of a natural product repository

Prashant Joshi,Vinay R. Sonawane,Ibidapo S. Williams,Glen J. P. McCann,Linda Gatchie,Rajni Sharma,Naresh Satti,Bhabatosh Chaudhuri,Sandip B. Bharate Med. Chem. Commun. 2018 9 371

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Hubei Cuiyuan Biotechnology Co.,Ltd

(CAS:855-96-9)Eupatorin

Purity:98%

Quantity:20mg

Price($):30

Amadis Chemical Company Limited

(CAS:855-96-9)Eupatorin

Purity:99%/99%/99%/99%

Quantity:10mg/25mg/50mg/100mg

Price($):184.0/312.0/562.0/955.0

Cas no 855-96-9 (Eupatorin)

Eupatorin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Eupatorin Security Information

Eupatorin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Eupatorin Price

Eupatorin Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Eupatorin Raw materials

Eupatorin Preparation Products

Eupatorin Suppliers

Eupatorin Related Literature

Related Categories

855-96-9 (Eupatorin) Related Products